N1,N1-bis(2-chloroethyl)benzene-1,4-diamine dihydrochloride
Overview
Description
N1,N1-bis(2-chloroethyl)benzene-1,4-diamine dihydrochloride (N1,N1-BECD) is an organic compound composed of two benzene rings connected by a diamine group, with two chlorine atoms attached to the nitrogen atoms. It is an important intermediate used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. N1,N1-BECD is also known as 2-chloroethylbenzene-1,4-diamine dihydrochloride, 2-chloroethylbenzene-1,4-diamine dichloride, and 2-chloroethylbenzene-1,4-diamine dihydrochloride. The compound has a molecular weight of 288.14 g/mol and a melting point of 183-186°C.
Scientific Research Applications
N1,N1-BECD has been studied for its potential applications in the fields of medicinal chemistry, agrochemistry, and organic synthesis. For example, it is used as a starting material in the synthesis of a variety of pharmaceuticals, such as the antifungal drug ciclopirox olamine and the anti-inflammatory drug ibuprofen. It is also used as a reagent in the synthesis of agrochemicals, such as the herbicide glyphosate. Additionally, it is used in the synthesis of organic compounds, such as the dyes methylene blue and malachite green.
Mechanism of Action
N1,N1-BECD acts as a catalyst in the synthesis of organic compounds. It is able to form complexes with transition metals, which can then be used to facilitate the synthesis of organic compounds. The mechanism of action is not fully understood, but it is believed that the chlorine atoms attached to the nitrogen atoms of the compound are responsible for the catalytic activity.
Biochemical and Physiological Effects
N1,N1-BECD has not been tested for its biochemical or physiological effects. However, due to its structural similarity to other organic compounds, it is likely to have similar effects. For example, compounds with similar structures have been shown to have mutagenic, carcinogenic, and teratogenic effects.
Advantages and Limitations for Lab Experiments
N1,N1-BECD is relatively easy to synthesize and is relatively stable in the laboratory. However, it is not very soluble in water and is not very stable in the presence of light and air. Additionally, it has a relatively high melting point, which can make it difficult to handle in the laboratory.
Future Directions
N1,N1-BECD has potential applications in the fields of medicinal chemistry, agrochemistry, and organic synthesis. Future research should focus on exploring its potential applications in these fields, as well as its biochemical and physiological effects. Additionally, research should focus on improving its solubility and stability, as well as its synthesis method. Finally, research should focus on developing new applications for the compound, such as its use in the synthesis of new drugs and agrochemicals.
Synthesis Methods
N1,N1-BECD can be synthesized through a two-step process. In the first step, 2-chloroethylbenzene-1,4-diamine is produced by reacting 2-chloroethylbenzene with 1,4-diaminobenzene in aqueous acetic acid. In the second step, the compound is converted to the dihydrochloride form by treating the product of the first step with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N1,N1-bis(2-chloroethyl)benzene-1,4-diamine dihydrochloride involves the reaction of 1,4-diaminobenzene with 2-chloroethylamine hydrochloride in the presence of a dehydrating agent to form the desired product.", "Starting Materials": [ "1,4-diaminobenzene", "2-chloroethylamine hydrochloride", "Dehydrating agent (e.g. phosphorus oxychloride, thionyl chloride)" ], "Reaction": [ "1. Dissolve 1,4-diaminobenzene (1.0 equivalent) in a dry solvent (e.g. dichloromethane) under an inert atmosphere.", "2. Add the dehydrating agent (1.2 equivalents) dropwise to the reaction mixture while stirring at room temperature.", "3. After the addition is complete, continue stirring for an additional 30 minutes.", "4. Add 2-chloroethylamine hydrochloride (2.0 equivalents) to the reaction mixture and stir at room temperature for 24 hours.", "5. Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "6. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "7. Purify the crude product by recrystallization from a suitable solvent (e.g. ethanol) to obtain N1,N1-bis(2-chloroethyl)benzene-1,4-diamine dihydrochloride as a white solid." ] } | |
CAS RN |
105093-15-0 |
Product Name |
N1,N1-bis(2-chloroethyl)benzene-1,4-diamine dihydrochloride |
Molecular Formula |
C10H16Cl4N2 |
Molecular Weight |
306.1 |
Purity |
95 |
Origin of Product |
United States |
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